![molecular formula C22H24N2O2 B5769282 N-[3-(1,3-benzoxazol-2-yl)phenyl]-3-cyclohexylpropanamide](/img/structure/B5769282.png)
N-[3-(1,3-benzoxazol-2-yl)phenyl]-3-cyclohexylpropanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[3-(1,3-benzoxazol-2-yl)phenyl]-3-cyclohexylpropanamide, also known as BZP, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BZP belongs to the chemical class of piperazines and is structurally similar to amphetamines. In
Mechanism of Action
The exact mechanism of action of N-[3-(1,3-benzoxazol-2-yl)phenyl]-3-cyclohexylpropanamide is not fully understood. However, it is believed to act on the serotonergic and dopaminergic systems in the brain. This compound has been shown to increase the release of serotonin and dopamine, which are neurotransmitters involved in mood regulation.
Biochemical and Physiological Effects
This compound has been found to have a number of biochemical and physiological effects. It has been shown to increase heart rate and blood pressure in animal models. This compound has also been found to increase locomotor activity and induce hyperthermia. In addition, this compound has been shown to increase the levels of certain hormones, such as corticosterone and prolactin.
Advantages and Limitations for Lab Experiments
One advantage of using N-[3-(1,3-benzoxazol-2-yl)phenyl]-3-cyclohexylpropanamide in lab experiments is its relatively low cost and easy availability. This compound also has a relatively simple synthesis method, making it easy to produce in large quantities. However, one limitation of using this compound in lab experiments is its potential for abuse. This compound has been used recreationally as a party drug, and its use is associated with a number of adverse effects.
Future Directions
There are a number of future directions for research on N-[3-(1,3-benzoxazol-2-yl)phenyl]-3-cyclohexylpropanamide. One area of interest is its potential as a treatment for inflammatory diseases. This compound has been shown to have anti-inflammatory properties, and further research could explore its potential as a therapeutic agent. Another area of interest is the development of this compound analogs with improved therapeutic properties. Finally, more research is needed to fully understand the mechanism of action of this compound and its potential for abuse.
Synthesis Methods
The synthesis of N-[3-(1,3-benzoxazol-2-yl)phenyl]-3-cyclohexylpropanamide involves the reaction of 2-aminobenzoic acid with cyclohexanone to form 3-cyclohexylpropanoic acid. This is then reacted with thionyl chloride to form the corresponding acid chloride, which is then reacted with 2-aminophenol to form this compound.
Scientific Research Applications
N-[3-(1,3-benzoxazol-2-yl)phenyl]-3-cyclohexylpropanamide has been studied extensively for its potential therapeutic applications. It has been found to have anxiolytic, antidepressant, and analgesic effects in animal models. This compound has also been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.
properties
IUPAC Name |
N-[3-(1,3-benzoxazol-2-yl)phenyl]-3-cyclohexylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N2O2/c25-21(14-13-16-7-2-1-3-8-16)23-18-10-6-9-17(15-18)22-24-19-11-4-5-12-20(19)26-22/h4-6,9-12,15-16H,1-3,7-8,13-14H2,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISNSAGGCDQEIHL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)CCC(=O)NC2=CC=CC(=C2)C3=NC4=CC=CC=C4O3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.